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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

minimizing environmental impact. This guide provides essential safety and logistical information

for the proper disposal of dimethyl succinate, a combustible liquid that is harmful to aquatic

life.[1][2] Adherence to these procedures is critical for regulatory compliance and responsible

chemical management.

Key Safety and Hazard Information
Dimethyl succinate is classified as a combustible liquid and poses a hazard to aquatic

ecosystems.[1] It is crucial to wear appropriate personal protective equipment (PPE), including

protective gloves, clothing, and eye/face protection, when handling this chemical.[1] In case of

fire, use dry sand, dry chemical, or alcohol-resistant foam for extinction.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for dimethyl succinate for easy

reference and comparison.
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Property Value Source

Flash Point 85 - 90 °C (185 - 194 °F) [3][4]

Boiling Point 195.3 - 200 °C (383.5 - 392 °F) [1][4]

Autoignition Temperature 365 °C (689 °F) [4]

Vapor Pressure 0.3 mmHg @ 20 °C [4]

Specific Gravity 1.110 [4]

Molecular Formula C6H10O4 [1]

Molecular Weight 146.14 g/mol [1]

Spillage and Accidental Release Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent environmental contamination.

Eliminate Ignition Sources: As a combustible liquid, all potential sources of ignition, such as

open flames, sparks, and hot surfaces, must be removed from the vicinity of the spill.[1]

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the buildup of vapors.

Contain the Spill: Use a non-flammable absorbent material like sand, earth, or vermiculite to

soak up the spilled dimethyl succinate.[5]

Collect and Store: Place the absorbed material into a suitable, labeled container for proper

disposal.[5]

Clean the Area: Wash the spill area thoroughly, ensuring that the runoff does not enter drains

or waterways.[5]

Personal Protection: Always wear appropriate PPE during the cleanup process.

Disposal Workflow
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The proper disposal of dimethyl succinate and its contaminated materials should follow a

structured procedure to ensure safety and compliance. The following diagram illustrates the

logical workflow for disposal.

Preparation

Containment

Disposal

Identify Dimethyl Succinate
Waste for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it a liquid spill?

Absorb with non-combustible
material (e.g., sand, vermiculite)

Yes

Place in a labeled, sealed container

No (e.g., contaminated wipes)

Store container in a cool,
well-ventilated area

Arrange for pickup by a
licensed waste disposal contractor

Do NOT dispose down the drain
or in regular trash
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Dimethyl Succinate Disposal Workflow

Step-by-Step Disposal Procedure
Identification and Segregation: Clearly label all waste containing dimethyl succinate. This

includes the pure chemical, solutions, and any contaminated materials such as absorbent

pads, gloves, or wipes.

Containerization: Place the waste into a chemically compatible, leak-proof container. Ensure

the container is tightly sealed and properly labeled with the contents and associated

hazards.

Storage: Store the waste container in a designated, well-ventilated area away from heat,

sparks, and open flames.[1][4] The storage area should be cool and dry.[1]

Professional Disposal: The final and most critical step is to dispose of the contents and the

container through an approved and licensed waste disposal plant or contractor.[1][2] Never

pour dimethyl succinate down the drain or dispose of it in the regular trash, as it is harmful

to aquatic life and can contaminate the environment.[1]

By following these detailed procedures, laboratory professionals can ensure the safe handling

and proper disposal of dimethyl succinate, fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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